Cas no 21906-39-8 (1-3-(trifluoromethyl)phenylpropan-2-one)

• Product Name: 1-3-(trifluoromethyl)phenylpropan-2-one
• CAS No: 21906-39-8
• MF: C₁₀H₉F₃O
• MW: 202.173073530197
• MDL: MFCD00000397
• CID: 51911
• PubChem ID: 89101
• Update Time: 2025-11-01

1-3-(trifluoromethyl)phenylpropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-(Trifluoromethyl)phenyl)propan-2-one
• 1-(alpha,alpha,alpha-Trifluoro-m-tolyl)-2-propanone
• 1-(alpha,alpha,alpha-trifluoro-m-tolyl)acetone
• 3-Trifluormethylphenyl Aceton
• M-(Trifluoromethyl)Phenylacetone
• 1-[3-(Trifluoromethyl)phenyl]-2-propanone
• 3-(Trifluoromethyl)phenylacetone
• (3-Trifluoromethyl)p
• (3-Trifluoromethyl)phenylacetone
• 1-(3-(TRIFLUOROMETHYL)PHENYL)ACETONE
• 1-[3-(Trifluoromethyl)phenyl]acetone
• 1-[3-(trifluoromethyl)phenyl]propan-2-one
• 2-Propanone,1-[3-(trifluoromethyl)phenyl]
• 3-(Trifluormethyl)phenylacetone
• 2-Propanone, 1-[3-(trifluoromethyl)phenyl]-
• m-Trifluoromethylphenylacetone
• JPHQCDCEBDRIOL-UHFFFAOYSA-N
• 3-TRIFLUOROMETHYLPHENYLACETONE
• 1-(3-Trifl
• 1-3-(trifluoromethyl)phenylpropan-2-one
• 2-Propanone, 1-(.alpha.,.alpha.,.alpha.-trifluoro-m-tolyl)-
• EINECS 244-652-6
• 2-Propanone, 1-(alpha,alpha,alpha-trifluoro-m-tolyl)-
• T1693
• 21906-39-8
• AKOS009158572
• W-107514
• 1-[3-(Trifluoromethyl)phenyl]acetone #
• 1-(3-Trifluoromethylphenyl)-2-propanone
• InChI=1/C10H9F3O/c1-7(14)5-8-3-2-4-9(6-8)10(11,12)13/h2-4,6H,5H2,1H3
• [3-(Trifluoromethyl)phenyl]acetone
• FT-0613951
• EN300-160294
• 1-(3-trifluoromethyl-phenyl)-propan-2-one
• A4692
• SY016345
• NS00049499
• TS-02868
• UX2CXD4DHD
• m-(Trifluoromethyl)benzyl methyl ketone
• 3-(Trifluoromethyl)phenylacetone, 97%
• Z992965678
• SCHEMBL265041
• MFCD00000397
• DTXSID50176320
• AC-24178
• 1-(.alpha.,.alpha.,.alpha.-Trifluoro-m-tolyl)-2-propanone
• JPHQCDCEBDRIOL-UHFFFAOYSA-
• 1-[3-(trifluoromethyl)phenyl]-propan-2-one
• DB-045727
• 1-(3-Trifluoromethylphenyl)-2-propanone; 1-(3-Trifluoromethylphenyl)acetone; 1-(3-Trifluoromethylphenyl)propane-2-one; 1-(.alpha.,.alpha.,.alpha.-Trifluoro-m-tolyl)-2-propanone.

• MDL： MFCD00000397
• Inchi： 1S/C10H9F3O/c1-7(14)5-8-3-2-4-9(6-8)10(11,12)13/h2-4,6H,5H2,1H3
• InChI Key： JPHQCDCEBDRIOL-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CC(C)=O)(F)F

Computed Properties

• Exact Mass: 202.06100
• Monoisotopic Mass: 202.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.204 g/mL at 25 °C(lit.)
• Boiling Point: 89-90 °C/0.5 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:192.2°F
  Degrees Celsius:89°C
  
• Refractive Index: n20/D 1.457(lit.)
• PSA: 17.07000
• LogP: 2.83690

1-3-(trifluoromethyl)phenylpropan-2-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39-S37/39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on 1-3-(trifluoromethyl)phenylpropan-2-one

Comprehensive Overview of 1-3-(Trifluoromethyl)phenylpropan-2-one (CAS No. 21906-39-8): Properties, Applications, and Industry Insights

1-3-(Trifluoromethyl)phenylpropan-2-one, identified by its CAS number 21906-39-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its trifluoromethylphenyl moiety, plays a pivotal role in the synthesis of advanced intermediates for bioactive molecules. Its unique structural features, including the propan-2-one backbone, make it a versatile building block in modern organic chemistry.

The growing demand for fluorinated compounds in drug discovery has positioned 1-3-(trifluoromethyl)phenylpropan-2-one as a critical reagent. Researchers frequently search for "CAS 21906-39-8 applications" or "trifluoromethylphenyl synthesis methods," reflecting its relevance in developing FDA-approved drugs and agrochemicals. Its electron-withdrawing properties enhance the stability and bioavailability of target molecules, aligning with trends in precision medicine and sustainable chemistry.

From a technical perspective, 1-3-(trifluoromethyl)phenylpropan-2-one exhibits notable physicochemical properties, such as a defined melting point and solubility profile in polar solvents. These attributes are frequently queried in databases like SciFinder and Reaxys, underscoring its utility in high-throughput screening and catalysis. The compound’s molecular weight and spectral data (e.g., NMR and IR spectra) are well-documented, aiding in quality control for industrial-scale production.

Environmental and regulatory considerations are also paramount. Queries such as "green chemistry alternatives for 21906-39-8" highlight the industry’s shift toward eco-friendly synthesis. While the compound itself is not classified as hazardous, its derivatives are scrutinized under REACH and GMP guidelines, ensuring compliance with global safety standards. This aligns with the broader demand for sustainable chemical processes and reduced carbon footprint in manufacturing.

In the pharmaceutical sector, 1-3-(trifluoromethyl)phenylpropan-2-one serves as a precursor for kinase inhibitors and antiviral agents, addressing urgent needs in oncology and infectious disease research. Its structure-activity relationship (SAR) is a hot topic in medicinal chemistry forums, with studies exploring its role in drug-likeness optimization. Patent analyses reveal its inclusion in innovative therapeutic formulations, further driving commercial interest.

Emerging applications in material science, such as its use in liquid crystals and polymeric coatings, demonstrate its cross-disciplinary value. Searches for "21906-39-8 in advanced materials" reflect this expanding scope. The compound’s thermal stability and compatibility with photoresists are particularly valued in microelectronics and nanotechnology.

To conclude, 1-3-(trifluoromethyl)phenylpropan-2-one (CAS 21906-39-8) exemplifies the intersection of chemical innovation and industrial applicability. Its multifaceted roles—from pharmaceutical intermediates to functional materials—underscore its importance in solving contemporary scientific challenges. As research evolves, this compound will likely remain a cornerstone in cutting-edge chemistry and technology-driven solutions.